5-(2,4-Difluorophenyl)-3-methylphenol, 95%

• IUPAC Name: 3-(2,4-difluorophenyl)-5-methylphenol
• InChI: InChI=1S/C13H10F2O/c1-8-4-9(6-11(16)5-8)12-3-2-10(14)7-13(12)15/h2-7,16H,1H3
• InChI Key: ALMWFPLJOWZJRI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)O)C2=C(C=C(C=C2)F)F
• Molecular Formula: C13H10F2O
• DSSTOX Substance ID: DTXSID50683781
• Molecular Weight: 220.21 g/mol
• CAS RN: 1261948-67-7

Description

5-(2,4-Difluorophenyl)-3-methylphenol, 95% (5-DFPM) is an organic compound used in various scientific research applications. It is a colorless solid that is soluble in most organic solvents. 5-DFPM has a wide range of applications in the biomedical and pharmaceutical fields, including drug discovery, enzyme inhibition, and molecular imaging. Its unique properties make it an ideal candidate for a variety of laboratory experiments.

Scientific Research Applications

5-(2,4-Difluorophenyl)-3-methylphenol, 95% has a wide range of applications in scientific research. It is commonly used in drug discovery for the identification of novel drug targets and the development of new therapeutic agents. It is also used in enzyme inhibition studies to investigate the effects of small molecule inhibitors on enzyme activity. Additionally, 5-(2,4-Difluorophenyl)-3-methylphenol, 95% is used in molecular imaging studies to identify and visualize cellular targets.

Mechanism of Action

The mechanism of action of 5-(2,4-Difluorophenyl)-3-methylphenol, 95% is not fully understood. However, it is believed to act as an inhibitor of certain enzymes, including cytochrome P450 enzymes. It is also believed to interact with certain receptors and ion channels in the body, which may lead to its biochemical and physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(2,4-Difluorophenyl)-3-methylphenol, 95% are not well understood. However, it is believed to interact with certain receptors and ion channels in the body, which may lead to its effects. Additionally, it is believed to inhibit the activity of certain enzymes, which may lead to changes in biochemical pathways.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(2,4-Difluorophenyl)-3-methylphenol, 95% for laboratory experiments include its low cost, availability, and ease of synthesis. Additionally, it has a wide range of applications in scientific research. The main limitation of using 5-(2,4-Difluorophenyl)-3-methylphenol, 95% for laboratory experiments is its lack of specificity. It has the potential to interact with a variety of targets, which may lead to unpredictable results.

Future Directions

The potential future directions for the use of 5-(2,4-Difluorophenyl)-3-methylphenol, 95% include further research into its mechanism of action and biochemical and physiological effects. Additionally, further research into its potential applications in drug discovery and molecular imaging is warranted. Finally, further research into its potential as an inhibitor of certain enzymes is also needed.

Synthesis Methods

5-(2,4-Difluorophenyl)-3-methylphenol, 95% can be synthesized using a variety of methods. The most common method involves the reaction of 2,4-difluorophenol and 3-methylphenol in the presence of an acid catalyst. This reaction yields a mixture of the desired product, 5-(2,4-Difluorophenyl)-3-methylphenol, 95%, and by-products such as water and other organic compounds. The mixture can then be purified to obtain the desired compound. Other methods of synthesis include the use of Grignard reagents and the use of a Friedel-Crafts reaction.